Methyl vinyl ether

• CAS No.: 107-25-5
• Product Name: Methyl vinyl ether
• Molecular Formula: C3H6O
• Molecular Weight: 58.08 g/mol
• IUPAC Name: methoxyethene
• Standard InChI: InChI=1S/C3H6O/c1-3-4-2/h3H,1H2,2H3
• Standard InChIKey: XJRBAMWJDBPFIM-UHFFFAOYSA-N
• SMILES: COC=C
• Canonical SMILES: COC=C
• Boiling Point: 41.9 °F at 760 mm Hg (USCG, 1999); 5.5 °C; 6 °C
• Colorform: Colorless, compressed gas or colorless liquid; Colorless, liquified gas
• Density: 0.777 at 32 °F (USCG, 1999); 0.7725 g/cu m at 0 °C
• Flash Point: -69 °F (USCG, 1999)
• Melting Point: -188 °F (USCG, 1999); -122.0 °C; -122 °C
• Physical Description: Vinyl methyl ether appears as a colorless gas with a sweet odor. Shipped as a liquefied gas under own vapor pressure. Contact with the liquid may cause frostbite. Easily ignited. Vapors are heavier than air. Leaks may either be liquid or vapor. May asphyxiate by the displacement of air. Under prolonged exposure to fire or intense heat containers may rupture violently and rocket.; Liquid
• Description: Vinyl methyl ether appears as a colorless gas with a sweet odor. Shipped as a liquefied gas under own vapor pressure. Contact with the liquid may cause frostbite. Easily ignited. Vapors are heavier than air. Leaks may either be liquid or vapor. May asphyxiate by the displacement of air. Under prolonged exposure to fire or intense heat containers may rupture violently and rocket.
• Solubility: 0.26 M; In water, 0.97 wt% /15,000 mg/L/ at 20 °C; Slightly soluble in water; Very soluble in ethanol, ether, acetone, benzene; Soluble in organic solvents; insoluble in glycerol, glycol; Soluble in oxygenated solvents
• Synonyms: poly(vinyl methyl ether); poly(vinylmethylether); PVME polyme
• Vapor Density: 2.0 (Air = 1)
• Vapor Pressure: 1.32e+03 mmHg; 1316 mm Hg at 25 °C
• PubChem Compound: 7861
• Last Modified: Nov 11 2021